Cas no 854502-95-7 (B-[4-(1-ethyl-1-hydroxypropyl)-2-propylphenyl]Boronic acid)

• Product Name: B-[4-(1-ethyl-1-hydroxypropyl)-2-propylphenyl]Boronic acid
• CAS No: 854502-95-7
• MF: C₁₄H₂₃BO₃
• MW: 250.141624689102
• CID: 2136284
• PubChem ID: 11242142
• Update Time: 2025-04-21

B-[4-(1-ethyl-1-hydroxypropyl)-2-propylphenyl]Boronic acid Chemical and Physical Properties

Names and Identifiers

• B-[4-(1-ethyl-1-hydroxypropyl)-2-propylphenyl]Boronic acid
• 4-(1-ethyl-1-hydroxypropyl)-2-propylphenylboronic acid
• VFVSMIHLZHGNHB-UHFFFAOYSA-N
• DA-35220
• (4-(3-Hydroxypentan-3-yl)-2-propylphenyl)boronic acid
• 854502-95-7
• SCHEMBL3273222

• Inchi： 1S/C14H23BO3/c1-4-7-11-10-12(14(16,5-2)6-3)8-9-13(11)15(17)18/h8-10,16-18H,4-7H2,1-3H3
• InChI Key： VFVSMIHLZHGNHB-UHFFFAOYSA-N
• SMILES： OC(CC)(CC)C1C=CC(B(O)O)=C(CCC)C=1

Computed Properties

• Exact Mass: 250.1740248Da
• Monoisotopic Mass: 250.1740248Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų